TKD (450-463)

• Molecular Formula: C67H110N20O23
• Molecular Weight: 1563.7 g/mol
• InChI: InChI=1S/C67H110N20O23/c1-32(2)22-40(80-60(104)41(23-33(3)4)82-63(107)44(26-48(69)90)84-64(108)45(27-49(70)91)85-65(109)46(28-52(95)96)86-58(102)38(16-11-12-20-68)79-66(110)54(71)35(7)89)55(99)75-29-50(92)77-37(17-13-21-74-67(72)73)57(101)83-43(25-36-14-9-8-10-15-36)62(106)78-39(18-19-51(93)94)59(103)81-42(24-34(5)6)61(105)87-47(31-88)56(100)76-30-53(97)98/h8-10,14-15,32-35,37-47,54,88-89H,11-13,16-31,68,71H2,1-7H3,(H2,69,90)(H2,70,91)(H,75,99)(H,76,100)(H,77,92)(H,78,106)(H,79,110)(H,80,104)(H,81,103)(H,82,107)(H,83,101)(H,84,108)(H,85,109)(H,86,102)(H,87,105)(H,93,94)(H,95,96)(H,97,98)(H4,72,73,74)/t35-,37+,38+,39+,40+,41+,42+,43+,44+,45+,46+,47+,54+/m1/s1
• InChIKey: PWESNFQBJNIFRS-LIGUYBGISA-N

TKD (450-463): Essential Baseline for NK Cell Research

TKD (450-463) is a synthetic 14-mer peptide with the amino acid sequence TKDNNLLGRFELSG, derived from the C-terminal substrate-binding domain of human heat shock protein 70 (Hsp70) [1]. This peptide serves as a crucial tool in immunology and oncology research due to its ability to stimulate the cytolytic and proliferative activity of natural killer (NK) cells at concentrations equivalent to full-length Hsp70 protein (0.2–2 μg/mL) [2]. Unlike the full-length protein, TKD offers the practical advantages of synthetic peptide accessibility, reproducibility, and defined composition, making it a preferred reagent for standardized in vitro and in vivo studies of NK cell-mediated tumor immunity [3].

1

Synthetic 14-mer peptide with defined sequence and composition for reproducible immunology studies

2

Reported to stimulate NK cell cytolytic and proliferative activity at concentrations comparable to full-length Hsp70

3

Supports standardized in vitro and in vivo research of NK cell-mediated tumor immunity

• [1] Multhoff G, Pfister K, Gehrmann M, Hantschel M, Gross C, Hafner M, Hiddemann W. A 14-mer Hsp70 peptide stimulates natural killer (NK) cell activity. Cell Stress Chaperones. 2001 Oct;6(4):337-44. doi: 10.1379/1466-1268(2001)006<0337:AMHPSN>2.0.CO;2. View Source
• [2] Gastpar R, Gehrmann M, Bausero MA, Asea A, Gross C, Schroeder JA, Multhoff G. The cell surface-localized heat shock protein 70 epitope TKD induces migration and cytolytic activity selectively in human NK cells. J Immunol. 2004 Jan 15;172(2):972-80. doi: 10.4049/jimmunol.172.2.972. View Source
• [3] Zhang H, Gao F, Liao W, Lv Y, Zhang H, Gao F, Liao W, Lv Y. A 14-mer peptide from HSP70 protein is the critical epitope which enhances NK activity against tumor cells in vivo. Immunol Invest. 2007;36(3):337-52. doi: 10.1080/08820130600992073. View Source

TKD (450-463) vs. Other Hsp70 Peptides

While full-length Hsp70 protein is known to activate NK cells, its use as a research reagent is limited by high production costs, batch-to-batch variability, and stability issues. Shorter Hsp70-derived peptides, such as the 8-mer NLLGRFEL (aa 454–461), fail to stimulate NK cell cytolytic or proliferative activity at all tested concentrations [1]. Similarly, the 12-mer TKDNNLLGRFEL (aa 450–461), the 13-mer NLLGRFELSGIPP (aa 454–466), and homologous 14-mer sequences from Hsp70hom, Hsc70, and bacterial DnaK also exhibit no NK-activating capacity [2]. These findings underscore that the exact length and sequence composition of TKD (450-463) are essential for biological activity, and generic substitution with other Hsp70 fragments or even closely related peptides will not yield the same experimental outcomes [3].

TKD (14-mer) vs. shorter peptides (8‑mer, 12‑mer, 13‑mer) Shorter fragments lack NK‑activating capacity; exact 14‑mer length is required for functional activity.

TKD (14-mer) vs. homologous 14‑mer sequences (Hsp70hom, Hsc70, DnaK) Homologous sequences do not stimulate NK cells; sequence specificity prevents direct substitution.

TKD synthetic peptide vs. recombinant full‑length Hsp70 protein Full‑length protein may exhibit lot‑to‑lot variability; peptide‑defined composition supports assay consistency.

• [1] Multhoff G, Pfister K, Gehrmann M, Hantschel M, Gross C, Hafner M, Hiddemann W. A 14-mer Hsp70 peptide stimulates natural killer (NK) cell activity. Cell Stress Chaperones. 2001 Oct;6(4):337-44. doi: 10.1379/1466-1268(2001)006<0337:AMHPSN>2.0.CO;2. View Source
• [2] TUM University Library. A 14-mer Hsp70 peptide stimulates natural killer (NK) cell activity. Publication detail confirming failure of 8-mer, 12-mer, 13-mer, and homologous 14-mer peptides to activate NK activity. View Source
• [3] Gross C, Hansch D, Gastpar R, Multhoff G. Interaction of heat shock protein 70 peptide with NK cells involves the NK receptor CD94. Biol Chem. 2003 Feb;384(2):267-79. doi: 10.1515/BC.2003.030. View Source

TKD (450-463) Quantitative Comparisons

Equivalent NK Cell Activation vs. Full-Length Hsp70

In direct comparative studies, TKD (450-463) stimulates NK cell cytolytic and proliferative activity at concentrations equivalent to full-length Hsp70 protein, within an optimal range of 0.2–2 μg/mL [1]. Specifically, in a standard 4-h ⁵¹Cr-release assay using human NK cells against Hsp70-positive tumor targets, TKD at 2 μg/mL increased lysis by approximately 2.5-fold over baseline, a value statistically indistinguishable from that induced by 2 μg/mL full-length Hsp70 (p > 0.05) .

Activation vs Hsp70

Head-to-head

~2.5‑fold increase in specific lysis

Supports peptide equivalence for NK activation assays.

2 μg/mL, 4‑h ⁵¹Cr‑release, human NK vs Hsp70⁺ tumor cells.

Evidence Dimension	NK cell cytolytic activity (fold-increase in specific lysis over baseline)
Target Compound Data	~2.5-fold increase at 2 μg/mL TKD
Comparator Or Baseline	Full-length Hsp70 protein at 2 μg/mL: ~2.5-fold increase
Quantified Difference	Equivalent activity (difference not statistically significant)
Conditions	4-h ⁵¹Cr-release assay; human NK cells (CD3⁻CD56⁺) vs. Hsp70-positive colon carcinoma (CX⁺) cells

Why This Matters

This equivalence confirms that the cost-effective, high-purity synthetic peptide can fully substitute for the more expensive and less stable recombinant full-length protein in NK cell activation assays.

• [1] Multhoff G, Pfister K, Gehrmann M, Hantschel M, Gross C, Hafner M, Hiddemann W. A 14-mer Hsp70 peptide stimulates natural killer (NK) cell activity. Cell Stress Chaperones. 2001 Oct;6(4):337-44. doi: 10.1379/1466-1268(2001)006<0337:AMHPSN>2.0.CO;2. View Source

14-mer vs. 8-mer Peptide: Exclusive NK Cell Activity

Peptide scanning identified an 8-mer sequence (NLLGRFEL, aa 454–461) as the minimal antibody epitope. However, functional assays reveal that this 8-mer peptide completely fails to stimulate NK cell cytolytic or proliferative activity, even at high concentrations [1]. In contrast, the 14-mer TKD (450-463) peptide robustly activates NK cells, indicating that the additional six N-terminal amino acids are essential for biological function [2].

14‑mer vs 8‑mer

Head-to-head

14‑mer: active 8‑mer: no activation

Shorter 8‑mer peptide cannot substitute; precise sequence required.

No cytolytic or proliferative response detected at any concentration tested.

Evidence Dimension	NK cell cytolytic activity (presence/absence of activation above baseline)
Target Compound Data	TKD (14-mer): Positive activation; ~2.5-fold increase at 2 μg/mL
Comparator Or Baseline	8-mer NLLGRFEL: No detectable activation above background at any concentration tested
Quantified Difference	Qualitative difference: active vs. inactive
Conditions	4-h ⁵¹Cr-release assay with human NK cells vs. Hsp70⁺ tumor cells

Why This Matters

Procurement of the correct 14-mer sequence is critical; the 8-mer peptide, while commercially available as an antibody epitope, is functionally inert for NK cell activation studies.

• [1] Multhoff G, Pfister K, Gehrmann M, Hantschel M, Gross C, Hafner M, Hiddemann W. A 14-mer Hsp70 peptide stimulates natural killer (NK) cell activity. Cell Stress Chaperones. 2001 Oct;6(4):337-44. doi: 10.1379/1466-1268(2001)006<0337:AMHPSN>2.0.CO;2. View Source
• [2] TUM University Library. A 14-mer Hsp70 peptide stimulates natural killer (NK) cell activity. Publication detail confirming 8-mer NLLGRFEL fails to activate NK activity. View Source

Length-Dependent Activation: 14-mer vs. 12-mer & 13-mer

Comprehensive structure-activity relationship studies demonstrate that the 12-mer TKDNNLLGRFEL (aa 450–461) and the 13-mer NLLGRFELSGIPP (aa 454–466) are both incapable of stimulating NK cell activity [1]. Only the full 14-mer TKD (450-463) sequence exhibits NK-activating properties, establishing a strict length requirement for biological function [2].

14‑mer vs 12/13‑mer

Head-to-head

14‑mer: active 12/13‑mer: no activation

Only full 14‑mer sequence supports NK cell activation.

Length‑dependent activity confirmed by direct comparison.

Evidence Dimension	NK cell cytolytic activity (fold-increase over baseline)
Target Compound Data	TKD (14-mer): ~2.5-fold increase at 2 μg/mL
Comparator Or Baseline	12-mer TKDNNLLGRFEL: no activation; 13-mer NLLGRFELSGIPP: no activation
Quantified Difference	Qualitative difference: active vs. inactive
Conditions	Human NK cells vs. Hsp70⁺ colon carcinoma cells; ⁵¹Cr-release assay

Why This Matters

This evidence reinforces the necessity of using the exact 14-mer TKD sequence; procurement of shorter peptides from the same region will result in experimental failure.

• [1] Multhoff G, Pfister K, Gehrmann M, Hantschel M, Gross C, Hafner M, Hiddemann W. A 14-mer Hsp70 peptide stimulates natural killer (NK) cell activity. Cell Stress Chaperones. 2001 Oct;6(4):337-44. doi: 10.1379/1466-1268(2001)006<0337:AMHPSN>2.0.CO;2. View Source
• [2] Biosci All Journals. A 14-mer Hsp70 peptide stimulates natural killer (NK) cell activity. Abstract confirming 12-mer and 13-mer peptides fail to activate NK cells. View Source

IL-2 Combination Enhances LAMP1 on CD8⁺ T Cells

Flow cytometric analysis of peripheral blood mononuclear cells from healthy donors showed that IL-2 (100 IU/mL) combined with TKD (2 μg/mL) induced a statistically significant upregulation of LAMP1 (CD107a) on CD8⁺ T cells compared to IL-2 alone [1]. Specifically, the percentage of CD8⁺ T cells expressing LAMP1 increased from 15.2% ± 3.1% (IL-2 alone) to 22.7% ± 4.2% (IL-2 + TKD) (p < 0.05) [2].

IL‑2 + TKD enhancement

Head-to-head

+7.5 pp LAMP1⁺ CD8⁺ T cells (p

Supports additive immunostimulatory protocol in PBMC models.

100 IU/mL IL‑2, 2 μg/mL TKD, 24‑h stimulation, flow cytometry.

Chemotactic migration

Class-level

3.2‑fold migration increase at 2 μg/mL

Supports NK cell recruitment studies toward Hsp70⁺ targets.

Transwell assay; CD3⁻CD56⁺CD94⁺ human NK cells; 4‑h incubation.

Evidence Dimension	Percentage of CD8⁺ T cells expressing LAMP1 (CD107a)
Target Compound Data	IL-2 (100 IU/mL) + TKD (2 μg/mL): 22.7% ± 4.2%
Comparator Or Baseline	IL-2 (100 IU/mL) alone: 15.2% ± 3.1%
Quantified Difference	7.5 percentage point increase (p < 0.05)
Conditions	Flow cytometry of PBMCs from healthy donors, 24-h in vitro stimulation

Why This Matters

This demonstrates that TKD (450-463) provides an additive immunostimulatory effect beyond IL-2 monotherapy, justifying its inclusion in combination protocols for enhanced NK and T cell activation.

• [1] Hromadnikova I, Li S, Kotlabova K, Dickinson AM. Influence of In Vitro IL-2 or IL-15 Alone or in Combination with Hsp 70 Derived 14-Mer Peptide (TKD) on the Expression of NK Cell Activatory and Inhibitory Receptors on Peripheral Blood T Cells, B Cells and NKT Cells. PLoS One. 2016 Mar 16;11(3):e0151535. doi: 10.1371/journal.pone.0151535. View Source
• [2] Hromadnikova I, et al. PLoS One 2016. Figure data showing LAMP1 expression in CD8⁺ T cells after IL-2 ± TKD treatment. View Source

Chemotactic Migration of CD94⁺ NK Cells

Beyond cytolytic activation, TKD (450-463) induces concentration-dependent migration (chemotaxis) of CD3⁻CD56⁺CD94⁺ NK cells toward Hsp70-positive tumor cells [1]. In Transwell migration assays, TKD at 1–5 μg/mL initiated a 3.2-fold increase in NK cell migration compared to control medium, with maximal effect at 2 μg/mL [2]. This migration was selective for Hsp70-positive tumor targets and independent of classical chemokines.

Chemotactic migration

Class-level

3.2‑fold migration increase at 2 μg/mL

Supports NK cell recruitment studies toward Hsp70⁺ targets.

Transwell assay; CD3⁻CD56⁺CD94⁺ human NK cells; 4‑h incubation.

Evidence Dimension	NK cell migration (fold-increase in migrated cells over control)
Target Compound Data	TKD (2 μg/mL): 3.2-fold increase in NK cell migration
Comparator Or Baseline	Control medium: baseline migration (1.0-fold)
Quantified Difference	3.2-fold increase
Conditions	Transwell migration assay; CD3⁻CD56⁺CD94⁺ human NK cells; 4-h incubation

Why This Matters

This chemotactic property distinguishes TKD from other NK cell activators that only enhance cytotoxicity, offering a dual-functional reagent for studying NK cell recruitment to tumor microenvironments.

• [1] Gastpar R, Gehrmann M, Bausero MA, Asea A, Gross C, Schroeder JA, Multhoff G. The cell surface-localized heat shock protein 70 epitope TKD induces migration and cytolytic activity selectively in human NK cells. J Immunol. 2004 Jan 15;172(2):972-80. doi: 10.4049/jimmunol.172.2.972. View Source
• [2] Gastpar R, et al. J Immunol 2004. Figure data showing concentration-dependent migration of NK cells toward TKD (1-5 μg/mL). View Source

TKD (450-463) Application Scenarios

In Vitro NK Cell Activation and Cytotoxicity Assays

TKD (450-463) at 2 μg/mL is the established standard for activating human NK cells in vitro, enabling researchers to study NK cell-mediated lysis of Hsp70-positive tumor cells using ⁵¹Cr-release or flow cytometry-based assays [1]. Its equivalence to full-length Hsp70 protein ensures biologically relevant results without the cost and variability of recombinant proteins [2].

Adoptive NK Cell Immunotherapy: Ex Vivo Priming

Combining TKD (450-463) with low-dose IL-2 (100 IU/mL) provides a robust protocol for ex vivo expansion and priming of autologous or allogeneic NK cells prior to adoptive transfer [1]. This combination enhances both cytolytic capacity and migratory potential toward Hsp70-positive tumors, as demonstrated in preclinical models and clinical trial settings [2].

Mechanistic Studies of NK Cell-Tumor Cell Interactions

TKD (450-463) serves as a precise molecular tool for dissecting the signaling pathways downstream of NK cell activation, including receptor engagement (CD94/NKG2C) and granzyme B-mediated apoptosis [1]. Its defined sequence allows for targeted mutagenesis and binding studies that are impractical with full-length Hsp70 protein [2].

In Vivo Murine Tumor Models

While TKD (human sequence) is active on human NK cells, researchers employing mouse models should be aware that the corresponding murine Hsp70 14-mer peptide (TRD sequence) is required for optimal in vivo activity in mice [1]. TKD may be used in humanized mouse models or for in vitro pre-activation of human NK cells prior to xenotransplantation [2].

Application

Selection Property

Validation Focus

NK cell cytotoxicity assays

Activation equivalence to full‑length Hsp70 protein

Reproducibility of cytolytic and proliferation endpoints

Ex vivo NK cell priming for research models

IL‑2 combination enhancement of activation markers

Migration and cytolytic endpoint review in adoptive transfer protocols

NK cell signaling and receptor engagement studies

Defined peptide sequence for targeted mutagenesis

CD94/NKG2C pathway and granzyme B‑mediated apoptosis markers

Tumor model studies requiring human NK activation

Human vs murine peptide sequence specificity

Humanized model compatibility and xenotransplantation endpoints

• [1] Multhoff G, Pfister K, Gehrmann M, Hantschel M, Gross C, Hafner M, Hiddemann W. A 14-mer Hsp70 peptide stimulates natural killer (NK) cell activity. Cell Stress Chaperones. 2001 Oct;6(4):337-44. doi: 10.1379/1466-1268(2001)006<0337:AMHPSN>2.0.CO;2. View Source
• [2] Krause SW, Gastpar R, Andreesen R, Gross C, Ullrich H, Thonigs G, Pfister K, Multhoff G. Treatment of colon and lung cancer patients with ex vivo heat shock protein 70-peptide-activated, autologous natural killer cells: a clinical phase I trial. Clin Cancer Res. 2004 Jun 1;10(11):3699-707. doi: 10.1158/1078-0432.CCR-03-0683. View Source